Cas no 93227-17-9 (N,2-dimethyl-1H-1,3-benzodiazole-5-sulfonamide)

• Product Name: N,2-dimethyl-1H-1,3-benzodiazole-5-sulfonamide
• CAS No: 93227-17-9
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• CID: 6545925
• PubChem ID: 70573662
• Update Time: 2025-10-30

N,2-dimethyl-1H-1,3-benzodiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,2-dimethyl-1H-1,3-benzodiazole-5-sulfonamide
• EN300-1452608
• SCHEMBL11371864
• 93227-17-9

• Inchi： 1S/C9H11N3O2S/c1-6-11-8-4-3-7(5-9(8)12-6)15(13,14)10-2/h3-5,10H,1-2H3,(H,11,12)
• InChI Key： VNVGNMDXHNJASI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(C)=N2)(NC)(=O)=O

Computed Properties

• Exact Mass: 225.05719778g/mol
• Monoisotopic Mass: 225.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N,2-dimethyl-1H-1,3-benzodiazole-5-sulfonamide

Comprehensive Overview of N,2-dimethyl-1H-1,3-benzodiazole-5-sulfonamide (CAS No. 93227-17-9)

N,2-dimethyl-1H-1,3-benzodiazole-5-sulfonamide, with the CAS number 93227-17-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzodiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in medicinal chemistry. The presence of both sulfonamide and dimethyl functional groups in its structure enhances its potential for interaction with biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for N,2-dimethyl-1H-1,3-benzodiazole-5-sulfonamide has increased due to its potential applications in the synthesis of novel therapeutic agents. Researchers are particularly intrigued by its role as a building block for designing inhibitors targeting enzymes involved in inflammatory and metabolic pathways. The compound's unique molecular structure allows for selective binding, which is crucial for developing highly specific drugs with minimal side effects. This aligns with the growing trend in precision medicine, where tailored therapeutics are prioritized.

The synthesis of CAS 93227-17-9 involves multi-step organic reactions, often starting from commercially available benzodiazole derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in green chemistry, efforts are also being made to optimize its synthesis using environmentally friendly catalysts and solvents. This reflects the broader industry shift toward sustainable practices, a topic frequently searched by professionals and enthusiasts alike.

From a commercial perspective, N,2-dimethyl-1H-1,3-benzodiazole-5-sulfonamide is supplied by several chemical manufacturers and laboratory suppliers worldwide. Its pricing and availability are influenced by factors such as raw material costs and production scalability. Companies specializing in custom synthesis often highlight this compound in their catalogs, catering to the needs of academic and industrial researchers. The compound's storage conditions typically recommend protection from light and moisture to ensure long-term stability.

Beyond its pharmaceutical potential, 93227-17-9 is also explored in material science. Its aromatic system and electron-rich properties make it a candidate for developing organic semiconductors and fluorescent probes. These applications are particularly relevant in the context of next-generation electronics and bioimaging technologies, areas that dominate current scientific discourse. As such, the compound bridges the gap between chemistry and cutting-edge technology, answering the frequent queries about multifunctional chemicals.

Safety and regulatory compliance are critical when handling N,2-dimethyl-1H-1,3-benzodiazole-5-sulfonamide. While it is not classified as a hazardous substance, standard laboratory precautions, such as the use of personal protective equipment (PPE), are advised. Researchers often search for material safety data sheets (MSDS) to ensure proper handling, underscoring the importance of transparency in chemical documentation.

In summary, CAS no. 93227-17-9 represents a versatile and valuable compound with wide-ranging applications. Its relevance in drug discovery, material science, and sustainable chemistry positions it as a key player in modern research. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovation, addressing both current and future challenges in chemistry and beyond.